2-(3-Oxo-3-phenylpropanoyl)benzoic acid
Description
2-(3-Oxo-3-phenylpropanoyl)benzoic acid is a benzoic acid derivative featuring a 3-oxo-3-phenylpropanoyl substituent at the ortho (2-) position. Structurally, it comprises a benzene ring with a carboxylic acid group (benzoic acid backbone) and a propanoyl chain terminating in a phenyl-substituted ketone. Its molecular formula is C₁₆H₁₂O₄ (molar mass: 268.26 g/mol). The ketone and aromatic moieties confer unique physicochemical and biological properties, making it relevant in pharmaceutical and organic chemistry research.
Properties
CAS No. |
42222-79-7 |
|---|---|
Molecular Formula |
C16H12O4 |
Molecular Weight |
268.26 g/mol |
IUPAC Name |
2-(3-oxo-3-phenylpropanoyl)benzoic acid |
InChI |
InChI=1S/C16H12O4/c17-14(11-6-2-1-3-7-11)10-15(18)12-8-4-5-9-13(12)16(19)20/h1-9H,10H2,(H,19,20) |
InChI Key |
SHAPIWXATZPBGB-UHFFFAOYSA-N |
Canonical SMILES |
C1=CC=C(C=C1)C(=O)CC(=O)C2=CC=CC=C2C(=O)O |
Origin of Product |
United States |
Comparison with Similar Compounds
Structural Analogues and Derivatives
Key structural analogues include:
Physicochemical Properties
- Solubility and Diffusivity: Benzoic acid derivatives with larger substituents (e.g., 2-(3-Oxo-3-phenylpropanoyl)benzoic acid) exhibit lower aqueous solubility compared to simpler analogues like benzoic acid. However, their lipophilicity enhances solubility in organic phases, as seen in emulsion liquid membrane extraction systems . Effective diffusivity in membrane phases follows the order: benzoic acid > acetic acid > phenol . The target compound’s larger substituent may reduce diffusivity relative to benzoic acid but improve extraction efficiency due to higher distribution coefficients.
- Thermodynamic Stability: Substituted benzoyl benzoic acids (e.g., 2-(4-methylbenzoyl)benzoic acid) show lower ΔGbinding values in receptor docking studies, indicating stronger binding affinities .
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